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Compound of Interest

Compound Name: Trimethylphenylammonium iodide

Cat. No.: B029342 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical compound identified by the

Chemical Abstracts Service (CAS) number 98-04-4, with a primary focus on its official

nomenclature as designated by the International Union of Pure and Applied Chemistry

(IUPAC).

Chemical Identification and Nomenclature
The compound registered under CAS number 98-04-4 is authoritatively named N,N,N-

trimethylanilinium iodide according to IUPAC standards.[1][2][3] This name accurately

describes the molecule's structure, which consists of an anilinium cation where the nitrogen

atom is bonded to three methyl groups, and an iodide anion.

An alternative, though less preferred, IUPAC name for this compound is

trimethyl(phenyl)azanium iodide.[4] It is also commonly known by several synonyms, including

Phenyltrimethylammonium iodide and Trimethylanilinium iodide.[2][4][5]

Chemical and Physical Properties
A summary of the key identifiers and properties for N,N,N-trimethylanilinium iodide is presented

in the table below for ease of reference and comparison.
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Identifier Value

CAS Number 98-04-4

Preferred IUPAC Name N,N,N-trimethylanilinium iodide[1]

Molecular Formula C₉H₁₄IN[1][3]

Molecular Weight 263.122 g/mol [1]

SMILES [I-].C--INVALID-LINK--(C)C1=CC=CC=C1[1][3]

InChI Key KKLAORVGAKUOPZ-UHFFFAOYSA-M[1][3]

Logical Relationship of Nomenclature
The relationship between the CAS number and its corresponding IUPAC name is a

fundamental concept in chemical informatics, ensuring a standardized and unambiguous way

to identify chemical substances. The diagram below illustrates this direct one-to-one mapping.
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Figure 1: Identification of CAS 98-04-4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm98044
https://www.fishersci.com/us/en/browse/cas/98-04-4
https://www.thermofisher.com/order/catalog/product/A14402.22
https://pubchem.ncbi.nlm.nih.gov/compound/Trimethylphenylammonium-iodide
https://pubchem.ncbi.nlm.nih.gov/compound/Trimethylphenylammonium-iodide
https://cymitquimica.com/cas/98-04-4/
https://www.benchchem.com/product/b029342#iupac-name-for-cas-98-04-4
https://www.benchchem.com/product/b029342#iupac-name-for-cas-98-04-4
https://www.benchchem.com/product/b029342#iupac-name-for-cas-98-04-4
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b029342?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

